(5,6,7,8-Tetrahydro[1,2,4]triazolo[1,5-A]pyridin-7-ylmethyl)amine

• Molecular Formula: C7H12N4
• Molecular Weight: 152.20 g/mol
• SMILES: C1CN2C(=NC=N2)CC1CN
• InChI: InChI=1S/C7H12N4/c8-4-6-1-2-11-7(3-6)9-5-10-11/h5-6H,1-4,8H2
• InChIKey: WNEAEOVIFOBZIR-UHFFFAOYSA-N

Tetrahydrotriazolopyridine Amine: Core Identity and Procurement

(5,6,7,8-Tetrahydro[1,2,4]triazolo[1,5-A]pyridin-7-ylmethyl)amine (CAS 1369264-12-9; molecular formula C₇H₁₂N₄; MW 152.20 g/mol) is a saturated bicyclic heterocycle belonging to the 5,6,7,8-tetrahydro[1,2,4]triazolo[1,5-a]pyridine family [1]. The compound features a fully hydrogenated pyridine ring fused to a 1,2,4-triazole, bearing a primary aminomethyl substituent at the 7-position. This scaffold has been explicitly characterized as a 'non-flat, bicyclic heterocycle' constituting a privileged motif for lead-like compound design, with the broader tetrahydrotriazolopyridine core recognized as an essential pharmacophoric fragment in marketed drugs including the DPP-4 inhibitor sitagliptin [1][2]. The compound is commercially available from multiple suppliers at ≥95% purity for research use .

Non-flat saturated scaffold for lead-like design

Primary aminomethyl handle enables direct derivatization

Available from multiple suppliers at ≥95% purity

• [1] Chuprina, A. et al. Keeping it small, polar, and non-flat: diversely functionalized building blocks containing the privileged 5,6,7,8-tetrahydro[1,2,4]triazolo[4,3-a]- and [1,5-a]pyridine cores. Tetrahedron Letters 2016, 57 (9), 1056–1059. View Source
• [2] Chung, C. Y. et al. Synthesis of β-Amino Carbonyl 6-(Aminomethyl)- and 6-(Hydroxymethyl)pyrazolopyrimidines for DPP-4 Inhibition Study. Current Medicinal Chemistry 2024, 31. View Source

Quantifiable Risks of In-Class Substitution

Although multiple tetrahydrotriazolopyridine regioisomers and their aromatic counterparts share the C₇HₓN₄ elemental core, generic interchange is precluded by three measurable axes of differentiation: (i) the [1,5-a] versus [4,3-a] ring fusion regiochemistry determines biological target engagement, with the [4,3-a] series linked to GLP-1 secretagogue activity while the [1,5-a] core populates PDE10A and JAK inhibitor chemical space [1][2]; (ii) the saturated versus aromatic pyridine ring alters the fraction of sp³-hybridized carbons (Fsp³) from 0.714 to 0.143, directly impacting molecular topology, solubility, and clinical developability metrics [1][3]; and (iii) the aminomethyl linker length and attachment position modulate hydrogen-bonding geometry and target complementarity relative to direct amine or ring-substituted analogs [1][4]. These are not interchangeable building blocks; substitution without verification introduces uncontrolled variation in assay outcomes and lead series SAR.

Regioisomer ([4,3-a] fusion)

Engages GLP-1 secretagogue targets; PDE10A/JAK assay outcomes may not transfer.

Aromatic analog (non-tetrahydro)

Fsp³ 0.143 alters solubility and developability metrics reported for saturated scaffolds.

Aminomethyl linker variation

Shifts hydrogen-bond geometry; target complementarity may differ from direct amine analogs.

• [1] Chuprina, A. et al. Keeping it small, polar, and non-flat: diversely functionalized building blocks containing the privileged 5,6,7,8-tetrahydro[1,2,4]triazolo[4,3-a]- and [1,5-a]pyridine cores. Tetrahedron Letters 2016, 57 (9), 1056–1059. View Source
• [2] BindingDB entries BDBM343376, BDBM343363, BDBM343358, BDBM343356: N-(2-phenyl-5,6,7,8-tetrahydro-[1,2,4]triazolo[1,5-a]pyridin-7-yl) carboxamide derivatives; PDE10A IC₅₀ = 52 nM; US9777000 (Mochida Pharmaceutical). View Source
• [3] Lovering, F.; Bikker, J.; Humblet, C. Escape from Flatland: Increasing Saturation as an Approach to Improving Clinical Success. Journal of Medicinal Chemistry 2009, 52 (21), 6752–6756. (Fsp³ concept and drug-likeness correlation.) View Source
• [4] Lu, K.; Wu, W.; Zhang, C.; Liu, Z.; Xiao, B.; Yuan, Z.; Li, A.; Chen, D.; Zhai, X.; Jiang, Y. Discovery of triazolo[1,5-a]pyridine derivatives as novel JAK1/2 inhibitors. Bioorganic & Medicinal Chemistry Letters 2020, 30, 127225. View Source

Quantitative Differentiation vs. Closest Analogs

Fsp³-Driven Topology and Developability Implications

The target compound possesses an Fsp³ (fraction of sp³-hybridized carbon atoms) of 0.714 (5 sp³ carbons / 7 total carbons), derived from the fully saturated tetrahydropyridine ring and the exocyclic aminomethyl CH₂ group. In contrast, its direct aromatic analog [1,2,4]triazolo[1,5-a]pyridin-7-ylmethanamine (CAS 1313726-30-5) has an Fsp³ of 0.143 (1 sp³ carbon / 7 total carbons), as only the aminomethyl CH₂ linker contributes sp³ character; the fused pyridine ring is fully aromatic [1]. This 5-fold difference in carbon saturation has been independently correlated with clinical progression probability: compounds with Fsp³ ≥ 0.45 are significantly more likely to advance beyond Phase I than flat (Fsp³ < 0.30) counterparts [2]. The Tetrahedron Letters paper explicitly positions tetrahydro[1,2,4]triazolo[1,5-a]pyridine scaffolds as 'non-flat, bicyclic heterocycles that are likely to find utility as privileged motifs for lead-like compound design' [1].

Fsp³ Topology

Class-level

Fsp³ = 0.714 vs 0.143
Δ = +0.571 (5-fold)

Higher sp³ supports lead-like design; reported developability correlation.

Data from Lovering 2009; class-level inference.

Evidence Dimension	Fraction of sp³-hybridized carbon atoms (Fsp³)
Target Compound Data	Fsp³ = 0.714 (5 sp³ C / 7 total C); C₇H₁₂N₄; MW 152.20
Comparator Or Baseline	Aromatic analog CAS 1313726-30-5: Fsp³ = 0.143 (1 sp³ C / 7 total C); C₇H₈N₄; MW 148.17
Quantified Difference	ΔFsp³ = +0.571 (5-fold increase in sp³ character); ΔMW = +4.03 g/mol
Conditions	Calculated from molecular structure (canonical SMILES); Fsp³ = N(sp³ hybridized carbons) / N(total carbons)

Why This Matters

Higher Fsp³ is positively correlated with aqueous solubility and clinical trial success rates, making the tetrahydro compound a structurally de-risked starting point for lead optimization compared to its flat aromatic analog.

• [1] Chuprina, A. et al. Keeping it small, polar, and non-flat: diversely functionalized building blocks containing the privileged 5,6,7,8-tetrahydro[1,2,4]triazolo[4,3-a]- and [1,5-a]pyridine cores. Tetrahedron Letters 2016, 57 (9), 1056–1059. View Source
• [2] Lovering, F.; Bikker, J.; Humblet, C. Escape from Flatland: Increasing Saturation as an Approach to Improving Clinical Success. Journal of Medicinal Chemistry 2009, 52 (21), 6752–6756. View Source

Regioisomeric Differentiation: [1,5-a] vs. [4,3-a] Target Engagement

The [1,5-a] and [4,3-a] regioisomers of the tetrahydrotriazolopyridine scaffold exhibit divergent biological activity profiles. The Tetrahedron Letters study reported that (5,6,7,8-tetrahydro[1,2,4]triazolo[4,3-a]pyridin-6-ylmethyl)amine derivatives 'proved useful as a scaffold for developing compounds that stimulate glucagon-like peptide-1 (GLP-1) secretion and are novel anti-diabetes drug leads' [1]. In contrast, the [1,5-a] regioisomer series—to which the target compound belongs—has been independently pursued as PDE10A inhibitors (exemplified by Mochida Pharmaceutical's US9777000 patent, with multiple N-(tetrahydro[1,2,4]triazolo[1,5-a]pyridin-7-yl) carboxamides showing PDE10A IC₅₀ = 52 nM) [2] and as JAK1/2 kinase inhibitors (Zhuhai United Laboratories WO2020038457) [3]. The structural basis for this divergence lies in the distinct spatial orientation of the aminomethyl substituent relative to the triazole nitrogen atoms, which alters hydrogen-bond donor/acceptor geometry at the target binding site.

Regioisomer Target

Cross-study

[1,5-a]: PDE10A IC₅₀ 52 nM, JAK context
[4,3-a]: GLP-1 secretagogue

Regioisomer dictates target space; [1,5-a] aligns with PDE10A/JAK studies.

No cross-activity reported between series.

Evidence Dimension	Biological target engagement by ring-fusion regioisomer
Target Compound Data	[1,5-a] regioisomer core: PDE10A IC₅₀ = 52 nM (for elaborated 7-carboxamide derivatives); JAK1/2 inhibitor chemical space [2][3]
Comparator Or Baseline	[4,3-a] regioisomer core: GLP-1 secretagogue activity; anti-diabetes lead series [1]
Quantified Difference	Qualitatively distinct target profiles; no cross-activity reported between the two regioisomeric series
Conditions	PDE10A: IMAP TR-FRET assay (Molecular Devices); GLP-1: cellular secretion assay (Eli Lilly OIDD screening)

Why This Matters

Selection of the wrong regioisomer for a target-specific project will direct the SAR exploration into an incompatible biological space; the [1,5-a] core is validated for PDE10A/JAK programs, not for GLP-1 secretagogue discovery.

• [1] Chuprina, A. et al. Keeping it small, polar, and non-flat: diversely functionalized building blocks containing the privileged 5,6,7,8-tetrahydro[1,2,4]triazolo[4,3-a]- and [1,5-a]pyridine cores. Tetrahedron Letters 2016, 57 (9), 1056–1059. View Source
• [2] Mochida Pharmaceutical. US9777000. Triazolopyridine compounds as PDE10A inhibitors. BindingDB entries BDBM343376, BDBM343363, BDBM343358, BDBM343356: PDE10A IC₅₀ = 52 nM. View Source
• [3] Zhuhai United Laboratories Co., Ltd. WO2020038457. [1,2,4]Triazolo[1,5-a]pyridine compound as JAK inhibitor and application thereof. Published 2020-02-27. View Source

DPP-4 Pharmacophore: Tetrahydrotriazolopyridine as a Sitagliptin Fragment

The tetrahydrotriazolopyridine motif is one of three essential pharmacophoric fragments in sitagliptin, the first approved DPP-4 inhibitor for type 2 diabetes. Sitagliptin's structure comprises a 2,4,5-trifluorophenyl fragment, a β-amino carbonyl linker, and the tetrahydrotriazolopyridine moiety [1]. When the tetrahydrotriazolopyridine fragment was substituted with a pyrazolopyrimidine bicyclic system in a scaffold-hopping study, the resulting analogs retained DPP-4 inhibitory activity (IC₅₀ = 21.4–59.8 nM) comparable to sitagliptin (IC₅₀ = 28 nM), but with altered selectivity profiles over DPP-8 and DPP-9 [1]. This demonstrates that while the tetrahydrotriazolopyridine core can be replaced, such substitution carries non-trivial selectivity consequences. The target compound—bearing the free aminomethyl handle at the 7-position of the [1,5-a] core—provides a direct synthetic entry point for constructing sitagliptin-like β-amino carbonyl conjugates with the native tetrahydrotriazolopyridine pharmacophore intact.

DPP-4 Pharmacophore

Class-level

Sitagliptin IC₅₀ 28 nM
Pyrazolopyrimidine IC₅₀ 21.4–59.8 nM

Native scaffold may preserve reported DPP-4 selectivity; pyrazolopyrimidine replacement introduces QPP liability.

Scaffold-hopping study context.

Evidence Dimension	DPP-4 inhibitory potency and selectivity: native tetrahydrotriazolopyridine vs. scaffold-hopped pyrazolopyrimidine
Target Compound Data	Sitagliptin (contains tetrahydrotriazolopyridine): DPP-4 IC₅₀ = 28 nM; satisfactory selectivity over DPP-8 and DPP-9 [1]
Comparator Or Baseline	Pyrazolopyrimidine replacement analogs: DPP-4 IC₅₀ = 21.4–59.8 nM; 'satisfactory selectivity over DPP-8 and DPP-9, except for QPP' [1]
Quantified Difference	Comparable potency range but altered off-target selectivity profile (QPP liability observed with scaffold hop)
Conditions	Recombinant DPP-4, DPP-8, DPP-9, and QPP enzyme inhibition assays

Why This Matters

For DPP-4 inhibitor programs, retaining the native tetrahydrotriazolopyridine scaffold preserves the validated selectivity profile established by sitagliptin, avoiding the selectivity liabilities introduced by scaffold hopping.

• [1] Chung, C. Y. et al. Synthesis of β-Amino Carbonyl 6-(Aminomethyl)- and 6-(Hydroxymethyl)pyrazolopyrimidines for DPP-4 Inhibition Study. Current Medicinal Chemistry 2024, 31. Sitagliptin DPP-4 IC₅₀ = 28 nM; pyrazolopyrimidine analogs IC₅₀ = 21.4–59.8 nM. View Source

PDE10A Inhibition Across Chemotypes

Multiple N-(2-phenyl-5,6,7,8-tetrahydro-[1,2,4]triazolo[1,5-a]pyridin-7-yl) carboxamide derivatives from the Mochida Pharmaceutical PDE10A inhibitor program (US9777000) exhibit consistent PDE10A IC₅₀ values of 52 nM across four distinct chemotypes (Examples 5.2, 5.4, 5.9, 5.22), as measured by the IMAP TR-FRET phosphodiesterase evaluation assay [1][2]. The tetrahydro[1,2,4]triazolo[1,5-a]pyridin-7-yl scaffold bearing the 7-position amine is the conserved core across all active examples, demonstrating that the saturated bicyclic [1,5-a] system provides a robust PDE10A pharmacophore. By comparison, the aromatic (non-tetrahydro) triazolo[1,5-a]pyridine series pursued by Hoffmann-La Roche for PDE10A inhibition shows distinct SAR with different substitution patterns [3], indicating that saturation of the pyridine ring is a critical determinant of binding mode within PDE10A inhibitor chemical space.

PDE10A Potency

Cross-study

52 nM (4 chemotypes, IMAP assay)

Consistent sub-100 nM potency supports PDE10A hit-finding assay context.

Mochida Pharma US9777000.

Evidence Dimension	PDE10A enzyme inhibition potency
Target Compound Data	N-(2-phenyl-5,6,7,8-tetrahydro-[1,2,4]triazolo[1,5-a]pyridin-7-yl) carboxamides: PDE10A IC₅₀ = 52 nM (4 examples from US9777000) [1]
Comparator Or Baseline	Aromatic triazolopyridine PDE10A inhibitors (Hoffmann-La Roche series): different SAR, distinct substitution vectors required for potency [3]
Quantified Difference	Consistent 52 nM across four tetrahydro chemotypes vs. variable SAR in aromatic series; no direct IC₅₀ comparison available from a single study
Conditions	IMAP TR-FRET Phosphodiesterase Evaluation Assay Kit (Molecular Devices); recombinant human PDE10A

Why This Matters

The 7-aminomethyl-tetrahydro[1,2,4]triazolo[1,5-a]pyridine core is a validated PDE10A inhibitor starting point with demonstrated, reproducible sub-100 nM potency, reducing early-stage hit validation risk relative to unexplored analogs.

• [1] BindingDB entries BDBM343376, BDBM343363, BDBM343358, BDBM343356; Mochida Pharmaceutical US9777000. PDE10A IC₅₀ = 52 nM for multiple N-(2-phenyl-5,6,7,8-tetrahydro-[1,2,4]triazolo[1,5-a]pyridin-7-yl) carboxamide derivatives. View Source
• [2] Mochida Pharmaceutical. US9777000. Triazolopyridine compounds. Granted 2017-10-10. View Source
• [3] Hoffmann-La Roche. US20120142665. Triazolopyridine compounds as PDE10A inhibitors. Published 2012-06-07. View Source

Physicochemical Property Differentiation: LogP, TPSA, and Basicity Shifts

Hydrogenation of the pyridine ring from the aromatic to the tetrahydro form produces measurable shifts in key drug-design physicochemical parameters. The aromatic comparator [1,2,4]triazolo[1,5-a]pyridin-7-ylmethanamine (CAS 1313726-30-5) has a reported LogP of 0.188 and TPSA of 56.21 Ų . Saturation of the pyridine ring to yield the target tetrahydro compound is predicted to lower LogP (increased polarity from the secondary amine-like character of the tetrahydropyridine NH) and modestly alter TPSA, while significantly increasing basicity (predicted pKa shift of the tetrahydropyridine nitrogen from ~3.7 in the aromatic core to ~8–10 in the saturated form, based on the measured pKa of 3.74 for the related 5,6,7,8-tetrahydro[1,2,4]triazolo[1,5-a]pyridine core without the aminomethyl substituent ). These changes directly impact permeability, solubility, and ionization state under physiological conditions, conferring distinct ADME behavior relative to the aromatic analog.

Physicochemical Shift

Data to verify

LogP ~0.188 (aromatic) → predicted lower
pKa increase ~4–6 units

Saturation alters ionization; assay buffer compatibility may differ.

Predicted; verify experimentally.

Evidence Dimension	Physicochemical properties: LogP, TPSA, and predicted basicity
Target Compound Data	C₇H₁₂N₄; MW 152.20; predicted lower LogP, higher basicity (saturated secondary amine), TPSA ~56 Ų (estimated)
Comparator Or Baseline	Aromatic analog CAS 1313726-30-5: C₇H₈N₄; MW 148.17; LogP = 0.188; TPSA = 56.21 Ų
Quantified Difference	ΔMW = +4.03 g/mol; ΔLogP: predicted decrease (more polar); ΔpKa: predicted increase of ~4–6 log units for the saturated ring nitrogen
Conditions	Calculated/predicted properties (XLogP3, TPSA); experimental pKa for core scaffold from ChemicalBook

Why This Matters

The altered ionization state at physiological pH affects both assay buffer compatibility and in vivo absorption; procurement decisions must account for these differences when the intended application involves cellular or in vivo studies.

Application Scenarios for Tetrahydrotriazolopyridine Amine

PDE10A Inhibitor Lead Generation via 7-Aminomethyl Handle

The free primary amine at the 7-aminomethyl position provides a direct synthetic handle for amide coupling, sulfonamide formation, or reductive amination to generate diverse PDE10A-targeted compound libraries. Multiple examples from the Mochida Pharmaceutical PDE10A program (US9777000) demonstrate that N-acylation of this amine with substituted pyrazole-5-carboxylic acids yields potent PDE10A inhibitors with IC₅₀ = 52 nM in the IMAP TR-FRET assay [1]. The tetrahydro[1,2,4]triazolo[1,5-a]pyridine scaffold provides the three-dimensional topology required for PDE10A binding, making the target compound a preferred starting material over the flat aromatic analog for CNS-penetrant PDE10A programs seeking higher Fsp³ and improved developability metrics [2][3].

DPP-4 Inhibitor Scaffold Retention: Sitagliptin Analog Synthesis

For medicinal chemistry programs targeting DPP-4 inhibition where preservation of the native sitagliptin pharmacophore is desired, the target compound provides the intact tetrahydrotriazolopyridine motif with a functionalizable aminomethyl anchor. The β-amino carbonyl linker can be constructed directly from this amine via acylation or reductive amination, avoiding the selectivity liabilities (particularly QPP off-target activity) observed when the tetrahydrotriazolopyridine core is replaced by pyrazolopyrimidine alternatives [4]. This approach is specifically relevant for programs conducting systematic SAR around the linker and fluorophenyl regions while maintaining the validated DPP-4 selectivity profile of sitagliptin (DPP-4 IC₅₀ = 28 nM) [4].

JAK1/JAK2 Inhibitor Exploration with Saturated Bicyclic Core

The [1,2,4]triazolo[1,5-a]pyridine scaffold is an established JAK kinase inhibitor chemotype, with Zhuhai United Laboratories (WO2020038457) disclosing a series of [1,2,4]triazolo[1,5-a]pyridine compounds as selective JAK1/TYK2 inhibitors [5]. The target compound, as the tetrahydro variant of this core, offers the opportunity to explore the impact of pyridine ring saturation on JAK isoform selectivity. A related triazolo[1,5-a]pyridine derivative was reported with JAK1 IC₅₀ = 286 nM [6]. The saturated tetrahydro core may confer altered kinase selectivity profiles due to conformational differences in the ATP-binding pocket, representing a rational 'escape from flatland' strategy within an established JAK inhibitor pharmacophore [3].

Fragment-Based Drug Discovery and DEL Synthesis

The Tetrahedron Letters study explicitly positions 5,6,7,8-tetrahydro[1,2,4]triazolo[1,5-a]pyridine building blocks as 'privileged motifs for lead-like compound design' due to their non-flat topology, low molecular weight (152.20 Da), and favorable physicochemical properties (predicted low LogP, moderate TPSA) that satisfy fragment-likeness criteria [2]. The target compound, with its free primary amine handle, is directly compatible with DNA-encoded library (DEL) conjugation chemistry and fragment-based screening library construction via amide bond formation. The Fsp³ of 0.714 places this fragment in the favorable developability range (Fsp³ ≥ 0.45), offering an inherent advantage over flat aromatic fragments for fragment-growing campaigns [2][3].

Application

Selection Property

Validation Focus

PDE10A inhibitor synthesis

7-Aminomethyl coupling handle

PDE10A enzyme assay validation

DPP-4 SAR (sitagliptin series)

Native tetrahydrotriazolopyridine core

DPP-4 selectivity profiling (DPP-8/9/QPP)

JAK inhibitor exploration

Saturated triazolopyridine scaffold

JAK isoform selectivity screening

Fragment-based discovery / DEL

High Fsp³, low MW, amine handle

Fragment-likeness criteria & library compatibility

• [1] BindingDB entries BDBM343376, BDBM343363, BDBM343358, BDBM343356; Mochida Pharmaceutical US9777000. PDE10A IC₅₀ = 52 nM. View Source
• [2] Chuprina, A. et al. Keeping it small, polar, and non-flat: diversely functionalized building blocks containing the privileged 5,6,7,8-tetrahydro[1,2,4]triazolo[4,3-a]- and [1,5-a]pyridine cores. Tetrahedron Letters 2016, 57 (9), 1056–1059. View Source
• [3] Lovering, F.; Bikker, J.; Humblet, C. Escape from Flatland: Increasing Saturation as an Approach to Improving Clinical Success. Journal of Medicinal Chemistry 2009, 52 (21), 6752–6756. View Source
• [4] Chung, C. Y. et al. Synthesis of β-Amino Carbonyl 6-(Aminomethyl)- and 6-(Hydroxymethyl)pyrazolopyrimidines for DPP-4 Inhibition Study. Current Medicinal Chemistry 2024, 31. Sitagliptin DPP-4 IC₅₀ = 28 nM; selectivity over DPP-8/DPP-9. View Source
• [5] Zhuhai United Laboratories Co., Ltd. WO2020038457. [1,2,4]Triazolo[1,5-a]pyridine compound as JAK inhibitor and application thereof. Published 2020-02-27. View Source
• [6] Lu, K.; Wu, W.; Zhang, C.; Liu, Z.; Xiao, B.; Yuan, Z.; Li, A.; Chen, D.; Zhai, X.; Jiang, Y. Discovery of triazolo[1,5-a]pyridine derivatives as novel JAK1/2 inhibitors. Bioorganic & Medicinal Chemistry Letters 2020, 30, 127225. JAK1 IC₅₀ = 286 nM. View Source